Cas no 2639393-02-3 (1,3-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) ester, (3S,5S)-)

• Product Name: 1,3-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) ester, (3S,5S)-
• CAS No: 2639393-02-3
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5963985
• PubChem ID: 86318912
• Update Time: 2025-10-30

1,3-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) ester, (3S,5S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) ester, (3S,5S)-
• 2639393-02-3
• EN300-6495460
• rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-hydroxypiperidine-3-carboxylic acid

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(16)12-5-7(9(14)15)4-8(13)6-12/h7-8,13H,4-6H2,1-3H3,(H,14,15)/t7-,8-/m0/s1
• InChI Key： AXUHIOXBQRNCOL-YUMQZZPRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](O)C[C@H](C(O)=O)C1

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 404.1±45.0 °C(Predicted)
• pka: 4.31±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1,3-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) ester, (3S,5S)-

Comprehensive Overview of 1,3-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) ester, (3S,5S)- (CAS No. 2639393-02-3)

The compound 1,3-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) ester, (3S,5S)- (CAS No. 2639393-02-3) is a highly specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique stereochemistry, denoted by the (3S,5S)- configuration, makes it a valuable building block for the development of enantioselective drugs. Researchers and industries are increasingly focusing on such chiral piperidine derivatives due to their role in modulating biological activity and improving drug efficacy.

In recent years, the demand for high-purity chiral compounds like 1,3-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) ester, (3S,5S)- has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound’s tert-butyl ester group enhances its stability, making it suitable for multi-step synthetic routes. Its 5-hydroxy functionality further allows for selective modifications, catering to the growing need for tailor-made pharmaceutical intermediates.

The synthesis of CAS No. 2639393-02-3 often involves enantioselective catalysis, a hot topic in modern organic chemistry. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to optimize the production of such compounds. Questions like "How to improve the yield of (3S,5S)-piperidine derivatives?" or "What are the applications of chiral esters in drug development?" are frequently searched, reflecting the compound’s relevance in cutting-edge research.

From an industrial perspective, 1,3-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) ester, (3S,5S)- is often used in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators. Its structural features align with the Privileged Scaffold concept, which highlights molecular frameworks frequently employed in medicinal chemistry. This has led to its inclusion in libraries for high-throughput screening, a technique widely discussed in drug repurposing studies.

Environmental and regulatory trends also impact the use of CAS No. 2639393-02-3. The shift toward sustainable solvents and atom-efficient reactions has prompted innovations in its synthesis. For instance, microwave-assisted synthesis and flow chemistry are emerging as eco-friendly alternatives to traditional methods. Such advancements address common queries like "How to reduce waste in chiral compound production?"—a key concern for green chemistry advocates.

In summary, 1,3-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) ester, (3S,5S)- represents a critical intersection of chiral synthesis, pharmaceutical innovation, and sustainable practices. Its versatility and alignment with industry trends ensure its continued importance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing challenges like drug resistance and precision medicine.